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Compound of Interest

Compound Name: Okilactomycin

Cat. No.: B1677195

Introduction

Bacterial RNA polymerase (RNAP) is a proven and essential target for the development of
broad-spectrum antibacterial agents.[1][2] The enzyme's highly conserved structure among
bacterial species provides a basis for broad-spectrum activity, while its divergence from
eukaryotic RNAPs allows for therapeutic selectivity.[2] Okilactomycin is investigated as an
inhibitor of bacterial transcription, the fundamental process of synthesizing RNA from a DNA
template. This process is broadly divided into initiation, elongation, and termination phases.[3]
In vitro transcription assays are crucial biochemical tools used to identify and characterize
inhibitors like Okilactomycin that target bacterial RNAP at any of these stages.[4]

Mechanism of Action: Inhibition of RNAP Clamp Closure

Okilactomycin is hypothesized to function by targeting the "switch region” of the bacterial RNA
polymerase.[1] This region acts as a hinge for the RNAP "clamp,” a mobile structural element
of the ' subunit that must close over the DNA template to form a stable, processive elongation

complex.[5][6]
The transcription initiation process involves several key steps:

* RNAP holoenzyme binds to the promoter DNA to form a closed complex (RPc), where the

clamp is predominantly open.[5]
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o The DNA s loaded into the RNAP active-center cleft and unwound, forming the open
complex (RP0).[5]

» This DNA loading triggers the closure of the clamp, locking the DNA in place and ensuring
the high stability and processivity of the transcription elongation complex.[5][7]

Okilactomycin is thought to bind to the switch region, sterically preventing the clamp from
closing. This "hinge jamming" mechanism traps the RNAP in an open, unstable state, which
inhibits the transition to a productive elongation complex and ultimately blocks RNA synthesis.

[5]
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Mechanism of Okilactomycin Action
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Experimental Workflow: In Vitro Transcription Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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